Cas no 2229406-72-6 (2-(but-3-yn-2-yl)-1,4-difluorobenzene)

• Product Name: 2-(but-3-yn-2-yl)-1,4-difluorobenzene
• CAS No: 2229406-72-6
• MF: C₁₀H₈F₂
• MW: 166.167329788208
• CID: 6052677
• PubChem ID: 165657741
• Update Time: 2025-06-08

2-(but-3-yn-2-yl)-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-1,4-difluorobenzene
• EN300-1754009
• 2229406-72-6

• Inchi： 1S/C10H8F2/c1-3-7(2)9-6-8(11)4-5-10(9)12/h1,4-7H,2H3
• InChI Key： PKGFYUVCPJOTDN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(C#C)C)F

Computed Properties

• Exact Mass: 166.05940658g/mol
• Monoisotopic Mass: 166.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 2-(but-3-yn-2-yl)-1,4-difluorobenzene

Comprehensive Overview of 2-(but-3-yn-2-yl)-1,4-difluorobenzene (CAS No. 2229406-72-6): Properties, Applications, and Industry Insights

2-(but-3-yn-2-yl)-1,4-difluorobenzene (CAS No. 2229406-72-6) is a fluorinated aromatic compound with a unique molecular structure that combines a difluorobenzene core with a but-3-yn-2-yl side chain. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and organic synthesis. Researchers and industry professionals frequently search for terms like "fluorinated benzene derivatives," "alkynyl-substituted aromatics," and "CAS 2229406-72-6 supplier," reflecting its growing relevance in specialized chemical markets.

The structural uniqueness of 2-(but-3-yn-2-yl)-1,4-difluorobenzene lies in its electron-withdrawing fluorine atoms and the terminal alkyne group, which make it a valuable building block for click chemistry and cross-coupling reactions. These properties align with current trends in green chemistry and sustainable synthesis, as the compound enables efficient modular assembly of complex molecules with minimal waste. Searches for "difluorobenzene applications" and "alkyne functional group uses" often lead to discussions about this compound's role in modern synthetic strategies.

In the pharmaceutical sector, 2-(but-3-yn-2-yl)-1,4-difluorobenzene serves as a key intermediate for developing bioactive molecules with improved metabolic stability and membrane permeability. The fluorine atoms enhance binding affinity to biological targets, while the alkyne moiety allows for further structural diversification. This dual functionality explains why queries like "fluorinated drug candidates" and "alkynyl pharmaceuticals" frequently appear in research databases alongside this compound's CAS number.

Material scientists value CAS 2229406-72-6 for its potential in creating advanced polymeric materials and liquid crystals. The compound's rigid aromatic core and flexible alkyne tail facilitate the design of materials with tunable thermal stability and optical properties. Recent search trends show increasing interest in "fluorinated liquid crystals" and "alkyne-based polymers," areas where this compound demonstrates particular promise for next-generation displays and specialty coatings.

From a synthetic chemistry perspective, 2-(but-3-yn-2-yl)-1,4-difluorobenzene offers multiple advantages for catalytic transformations and molecular scaffolding. The difluorobenzene unit provides electronic modulation of reaction centers, while the but-3-yn-2-yl group serves as a versatile handle for further functionalization. Laboratory professionals often search for "selective fluorination techniques" and "alkyne protection strategies" when working with this compound, reflecting its technical importance in complex synthesis workflows.

The commercial availability of CAS 2229406-72-6 has expanded significantly to meet growing demand from R&D laboratories and industrial manufacturers. Suppliers emphasize its high purity grades (typically >97%) and compatibility with various coupling reactions and cycloaddition processes. Market analysis reveals that search volumes for "high-purity fluorinated compounds" and "specialty benzene derivatives" correlate strongly with procurement inquiries about this specific material.

Environmental and handling considerations for 2-(but-3-yn-2-yl)-1,4-difluorobenzene follow standard protocols for fluorinated organic compounds. While not classified as hazardous under major regulatory frameworks, proper laboratory ventilation and personal protective equipment are recommended during handling. The scientific community's focus on "safe handling of alkynes" and "fluorochemical storage" reflects broader awareness of operational best practices when working with such specialized chemicals.

Future research directions for CAS 2229406-72-6 may explore its potential in energy storage materials and catalysis, particularly in developing fluorine-containing electrolytes for batteries or ligand systems for transition metal catalysts. Emerging search terms like "fluorinated battery materials" and "alkyne ligands in catalysis" suggest these could become important application areas for this versatile compound in coming years.